Cas no 2361657-14-7 (1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one
• CAS No: 2361657-14-7
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 5413758
• PubChem ID: 139018804
• Update Time: 2025-07-10

1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5,6-Dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)piperidin-1-yl]prop-2-en-1-one
• 1-(4-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one
• EN300-26613574
• Z3024767647
• 2361657-14-7
• 1-[4-(5,6-Dihydro-4H-cyclopentathiazol-2-yl)-1-piperidinyl]-2-propen-1-one
• 1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C14H18N2OS/c1-2-13(17)16-8-6-10(7-9-16)14-15-11-4-3-5-12(11)18-14/h2,10H,1,3-9H2
• InChI Key： IJMGLRVNNDCTSS-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2N=C1C1CCN(C(C=C)=O)CC1

Computed Properties

• Exact Mass: 262.11398438g/mol
• Monoisotopic Mass: 262.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.1±34.0 °C(Predicted)
• pka: 3.98±0.20(Predicted)

Additional information on 1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one

Introduction to 1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one (CAS No. 2361657-14-7)

The compound 1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one, identified by its CAS number 2361657-14-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a cyclopentad1,3thiazole moiety fused with a piperidine ring system suggests a rich pharmacophoric profile, which is highly relevant in the design of novel bioactive agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating cyclopentad1,3thiazole scaffolds. These structures are known for their ability to modulate biological pathways through interactions with specific targets. The piperidine component further enhances the compound's potential by contributing to its solubility and metabolic stability. Such characteristics are critical for the development of orally bioavailable drugs that can exhibit prolonged half-lives and reduced side effects.

In the context of contemporary pharmaceutical research, the synthesis and characterization of 1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one have been approached with meticulous attention to detail. Advanced synthetic methodologies have been employed to ensure high yield and purity, enabling rigorous structural elucidation through spectroscopic techniques such as NMR and mass spectrometry. These analytical methods have confirmed the molecular architecture and stereochemistry of the compound, providing a solid foundation for further investigation.

The pharmacological potential of this compound has been explored in several preclinical studies. Notably, its interaction with biological targets such as enzymes and receptors has been investigated to assess its binding affinity and selectivity. Preliminary findings suggest that 1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one exhibits promising activity in modulating pathways associated with inflammation and pain management. These results align with the growing interest in developing small-molecule inhibitors that can address unmet medical needs without significant off-target effects.

The structural diversity inherent in this molecule also makes it an attractive candidate for structure-based drug design. Computational modeling has been utilized to predict how 1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one interacts with its intended targets at the molecular level. These simulations have provided valuable insights into optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy. Such computational approaches are increasingly integral to modern drug development pipelines, enabling researchers to accelerate the discovery process.

Moreover, the synthesis of analogs derived from 1-(4-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}piperidin-1-yl)prop-2-en-1-one has been a focal point of recent research efforts. By systematically modifying key functional groups within the molecule, scientists aim to identify derivatives that exhibit superior pharmacological profiles. This strategy involves exploring variations in substituents attached to both the cyclopentad1,3thiazole and piperidine moieties. Such modifications are expected to yield compounds with enhanced potency and reduced toxicity.

The chemical stability of 2361657-14-7 is another critical aspect that has been thoroughly examined. Studies have demonstrated that under controlled conditions, this compound remains stable over extended periods when stored appropriately. This stability is essential for ensuring consistent quality during manufacturing processes and for maintaining efficacy throughout clinical trials. Additionally, efforts have been made to assess its compatibility with various formulation excipients commonly used in pharmaceutical preparations.

In conclusion, 2361657 - 14 - 7 represents a compelling example of how innovative molecular design can lead to novel therapeutic agents with significant clinical potential. Its unique structural features combined with promising preclinical data position it as a valuable asset in ongoing drug discovery initiatives within the pharmaceutical industry. As research continues to uncover new applications for this compound, 2361657 - 14 - 7 is poised to play an important role in addressing complex biological challenges and improving patient outcomes.